Cas no 2171707-06-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-2,2-dimethylpentyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-2,2-dimethylpentyl)carbamoylbutanoic acid
• CAS No: 2171707-06-3
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5972934
• PubChem ID: 165957690
• Update Time: 2025-10-07

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-2,2-dimethylpentyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-2,2-dimethylpentyl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-hydroxy-2,2-dimethylpentyl)carbamoyl]butanoic acid
• EN300-1519165
• 2171707-06-3

• Inchi： 1S/C27H34N2O6/c1-27(2,14-7-15-30)17-28-25(33)23(12-13-24(31)32)29-26(34)35-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,22-23,30H,7,12-17H2,1-2H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： KKSRQBMOTMETEG-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NCC(C)(C)CCCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-2,2-dimethylpentyl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-2,2-dimethylpentyl)carbamoylbutanoic Acid (CAS No. 2171707-06-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-2,2-dimethylpentyl)carbamoylbutanoic acid, identified by its CAS number 2171707-06-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of bioactive peptides and proteins. The structural features of this molecule, including its fluoren-9-yl moiety and the presence of both carbamoyl and hydroxyl functional groups, make it a versatile intermediate in the creation of complex molecular architectures.

The fluoren-9-yl group is a prominent feature in this compound, contributing to its unique chemical properties and reactivity. Fluorene derivatives are widely recognized for their stability and fluorescence characteristics, which make them valuable in various applications, including optoelectronic materials and biological probes. In the context of pharmaceuticals, the incorporation of fluorene-based structures can enhance the pharmacokinetic properties of drug candidates, such as improving solubility and metabolic stability. The methoxycarbonyl group further enhances the reactivity of the molecule, allowing for facile modifications and derivatizations that are crucial in medicinal chemistry.

The presence of the carbamoyl group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-2,2-dimethylpentyl)carbamoylbutanoic acid adds another layer of functionality to the molecule. Carbamoyl groups are commonly found in many biologically active compounds and play a crucial role in modulating biological pathways. They are often involved in the formation of amide bonds, which are essential for the structure and function of proteins and peptides. The hydroxyl group located at the 5-position of the 2,2-dimethylpentyl chain introduces polarity to the molecule, which can influence its solubility and interactions with biological targets.

This compound has been studied in various contexts within pharmaceutical research. One notable area of interest is its potential role as a building block for the synthesis of peptide mimetics. Peptide mimetics are designed to mimic the biological activity of natural peptides while offering improved pharmacological properties such as enhanced stability and reduced immunogenicity. The combination of functional groups in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-2,2-dimethylpentyl)carbamoylbutanoic acid makes it an excellent candidate for such applications.

Recent advancements in computational chemistry have also highlighted the significance of this compound. Molecular modeling studies have demonstrated that the structural features of this molecule can be tailored to interact with specific biological targets. For instance, the fluorene moiety can be engineered to bind to hydrophobic pockets in protein receptors, while the carbamoyl and hydroxyl groups can form hydrogen bonds with polar residues. These interactions are critical for achieving high affinity and selectivity in drug design.

In addition to its role in peptide mimetics, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-2,2-dimethylpentyl)carbamoylbutanoic acid has shown promise in other areas of drug development. For example, it has been investigated as a potential intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. The versatility of this compound allows for modifications that can fine-tune its pharmacological properties, making it adaptable to different therapeutic needs.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing complex molecular frameworks efficiently. The use of protecting groups is also essential to prevent unwanted side reactions and ensure that each functional group is incorporated correctly.

The pharmacological evaluation of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-2,2-dimethylpentyl)carbamoylbutanoic acid has revealed several interesting properties. Preclinical studies have shown that derivatives of this compound exhibit significant activity against various disease models. These findings have spurred further research into optimizing its structure for therapeutic applications. The combination of computational modeling with experimental validation has been instrumental in guiding these efforts.

The future prospects for this compound are promising. Ongoing research aims to explore its potential in treating a wide range of diseases by developing novel drug candidates based on its structural framework. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments, leading to new therapeutic interventions that address unmet medical needs.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-2,2-dimethylpentyl)carbamoylbutanoic acid (CAS No. 2171707-06-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules with diverse applications. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in advancing drug development efforts worldwide.